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Compound of Interest

Compound Name: Nickel arsenide

Cat. No.: B3432476 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Nickel Arsenide. Adherence to these procedural

steps is critical to mitigate the significant health risks associated with this compound.

Nickel arsenide is a highly toxic and carcinogenic compound requiring stringent safety

measures to prevent exposure.[1] It is classified as a skin sensitizer, a carcinogen by

inhalation, and is known to cause organ damage through prolonged or repeated exposure.[2][3]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[3][4][5]

Hazard Summary and Exposure Limits
Understanding the specific hazards and regulatory exposure limits is the first step in safe

handling.
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Hazard Classification Description

Carcinogenicity

May cause cancer by inhalation (Category 1A).

[3] Classified as a carcinogen under California's

Proposition 65.[5]

Skin Sensitization
May cause an allergic skin reaction (Category

1).[2][3]

Organ Toxicity
Causes damage to organs through prolonged or

repeated exposure.[2][3]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[2][4]

Regulatory Agency Exposure Limit (as Ni) Details

OSHA (PEL) 1 mg/m³ TWA

Permissible Exposure Limit

over an 8-hour Time-Weighted

Average.[6]

NIOSH (REL) 0.015 mg/m³ TWA

Recommended Exposure Limit

over a 10-hour Time-Weighted

Average.[6]

OSHA 10 µg/m³ TWA
For specifically regulated

Nickel diarsenide.[5]

OSHA 5 µg/m³ Action Level
For specifically regulated

Nickel diarsenide.[5]

Operational Plan: Personal Protective Equipment
(PPE)
The use of appropriate PPE is mandatory when handling Nickel Arsenide. The following

equipment must be worn at all times.

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is required if exposure limits are exceeded, if dust is generated, or if engineering controls are
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insufficient.[2][5] For any detectable concentration above the NIOSH REL, a full-facepiece

respirator with N100, R100, or P100 filters, or a supplied-air respirator is recommended.[6]

Hand Protection: Wear protective gloves.[3][4] For extended use, double-gloving with nitrile

gloves is recommended.[7]

Eye and Face Protection: Wear safety goggles or a face shield that complies with OSHA 29

CFR 1910.133 or European Standard EN166.[5]

Skin and Body Protection: A dedicated lab coat, worn over personal clothing, is required.[7]

This coat should be professionally cleaned on a regular basis and never taken home.[7]

Contaminated work clothing must not be allowed out of the workplace.[3][4]

Figure 1. Logic diagram for selecting appropriate PPE when handling Nickel Arsenide.

Procedural Guidance: Handling and Storage
Safe handling requires a combination of engineering controls, careful work practices, and

rigorous hygiene.

Step 1: Preparation and Engineering Controls
Obtain Special Instructions: Before beginning any work, obtain and review all special

instructions and the Safety Data Sheet (SDS).[3][4]

Ensure Adequate Ventilation: All work with Nickel Arsenide must be conducted in a

designated area with adequate ventilation, such as a certified chemical fume hood.[2][3][5]

Prepare Work Surface: Cover the work surface with disposable bench protectors or mats.[7]

Assemble Materials: Have all necessary equipment and waste containers ready within the

fume hood to minimize movement.

Step 2: Handling the Compound
Avoid Dust Formation: Handle the material carefully to avoid creating dust.[2][3][5] Wet

cleaning methods are recommended for any cleanup.[7]
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Prevent Contact: Do not get the substance in eyes, on skin, or on clothing.[5] Avoid all

inhalation and ingestion.[5]

No Unauthorized Activities: Do not eat, drink, or smoke in the area where Nickel Arsenide is

handled or stored.[3][4]

Step 3: Storage
Container: Keep the compound in a tightly closed, properly labeled container.[2][5]

Location: Store in a cool, dry, and well-ventilated area.[5][7] The storage area should be

locked and secured.[4]

Incompatibilities: Store away from incompatible substances such as strong acids and

oxidizing agents.[7]

Emergency and Disposal Plans
Accidental Release Measures

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear all required PPE, including respiratory protection.

Containment: Prevent the spill from entering drains or waterways.[2][3][5] Local authorities

should be notified if significant spillages cannot be contained.[2][3][5]

Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, closed container

for disposal.[2][3][5] Avoid generating dust during this process.

First Aid Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][3] Remove contaminated clothing and seek medical attention if irritation or a

rash develops.[4]
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Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][3] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[2][3][5] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[2][3][5]

Ingestion: Clean the mouth with water and then drink plenty of water.[2] Seek medical

attention.

Waste Disposal Plan
Classification: Nickel Arsenide waste is classified as hazardous waste and must not be

released into the environment.[2]

Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

designated, sealed, and properly labeled hazardous waste container.[2][3]

Disposal: Dispose of the waste through an approved and licensed waste disposal plant.[2][3]

[4] All disposal activities must comply with local, regional, and national regulations.[2][5] Do

not empty into drains or sewer systems.[2]
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Safe Handling and Disposal Workflow

1. Prepare Workspace
(Fume Hood, Bench Cover)

2. Don Full PPE
(Respirator, Gloves, Goggles, Coat)

3. Handle Nickel Arsenide
(Avoid Dust)

4. Decontaminate Workspace
(Wet Wipe)

5. Segregate Hazardous Waste
(Solids, PPE, Wipes)

6. Doff PPE Correctly

7. Wash Hands Thoroughly

8. Arrange Waste Disposal
(Via EH&S)

Click to download full resolution via product page

Figure 2. Step-by-step workflow for the safe handling and disposal of Nickel Arsenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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